Cas no 81669-57-0 (Methyldopa pivaloyloxyethyl ester)

• Product name: Methyldopa pivaloyloxyethyl ester
• CAS No: 81669-57-0
• MF: C₁₇H₂₅NO₆
• MW: 339.383505582809
• CID: 721791

Methyldopa pivaloyloxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Anistreplase
• APSAC
• BRL 26921
• Eminase
• Methyldopa pivaloyloxyethyl ester
• 1-(2,2-Dimethylpropionyloxy)ethyl 3-hydroxy-alpha-methyl-L-tyrosinate
• 1-[(2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoyl]oxyethyl 2,2-dimethylpropanoate
• 1-[(2,2-Dimethylpropanoyl)oxy]ethyl 3-hydroxy-alpha-methyltyrosinate
• 3-Hydroxy-alpha-methyl-L-tyrosine 1-(2,2-dimethyl-1-oxopropoxy)ethyl ester
• alpha-Pivaloyloxyethyl (S)-3-(3,4-dihydroxyphenyl)-2-methylalaninate
• L-Tyrosine, 3-hydroxy-alpha-methy

• Inchi： 1S/C17H25NO6/c1-10(23-14(21)16(2,3)4)24-15(22)17(5,18)9-11-6-7-12(19)13(20)8-11/h6-8,10,19-20H,9,18H2,1-5H3/t10?,17-/m0/s1
• InChI Key： IFDYIWPAJKYNTO-LKDXBUKQSA-N
• SMILES： O(C(C)OC(C(C)(C)C)=O)C([C@](C)(CC1C=CC(=C(C=1)O)O)N)=O

Computed Properties

• Exact Mass: 285.100108
• Monoisotopic Mass: 285.100108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 119